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Compound of Interest

Compound Name: Geranyl formate

Cat. No.: B089782

Geranyl Formate: Technical Support Center

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of Geranyl Formate.

Frequently Asked Questions (FAQs)

Q1: What is Geranyl Formate and what are its primary hazards?

Geranyl Formate is a colorless liquid with a fresh, green, rosy odor, commonly used as a
fragrance and flavoring agent.[1] While it is a combustible liquid, its primary hazards are that it
may cause an allergic skin reaction and is very toxic to aquatic life with long-lasting effects.[2]
[3] It is considered a hazardous substance according to OSHA 29 CFR 1910.1200.[4]

Q2: What are the immediate first aid procedures in case of exposure?

In case of accidental exposure to Geranyl Formate, the following first aid measures should be
taken immediately:
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Exposure Route First Aid Procedure

Move the person to fresh air. If they are not
Inhalation breathing, give artificial respiration and consult a

physician.[5]

Immediately remove all contaminated clothing
i and wash the affected area with soap and plenty
Skin Contact o
of water.[4][5] If skin irritation or a rash occurs,

seek medical advice.[2][3][6]

Rinse the eyes thoroughly with plenty of water

Eye Contact for at least 15 minutes and consult a physician.

[5]

Do NOT induce vomiting.[4] Rinse the mouth
Ingestion with water and consult a physician. Never give

anything by mouth to an unconscious person.[5]

Q3: What personal protective equipment (PPE) is required when handling Geranyl Formate?

To ensure personal safety, the following PPE should be worn when handling Geranyl Formate:

PPE Category Specific Recommendations

) Wear protective gloves. Gloves must be
Hand Protection ) ]
inspected prior to use.[3][5]

Eye/Face Protection Use safety glasses with side-shields.[5]

Wear impervious clothing. The type of protective
) ] equipment must be selected according to the
Skin and Body Protection _
concentration and amount of the dangerous

substance at the specific workplace.[5]

Use in a well-ventilated area.[4] If ventilation is
Respiratory Protection inadequate, use a NIOSH (US) or CEN (EU)

approved respirator.[5]
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Troubleshooting Guide

Problem: | have spilled a small amount of Geranyl Formate in the lab.
Solution:

o Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate
ventilation.[4][5]

o Contain the Spill: Use an inert absorbent material such as sand, earth, or vermiculite to
contain the spill.[4][5]

o Absorb and Collect: Absorb the spilled material and place it into a suitable, closed container
for disposal.[5]

e Clean the Area: Clean the spill area thoroughly.

e Personal Protection: Ensure you are wearing appropriate PPE, including gloves, safety
glasses, and protective clothing, during the cleanup process.[4][5]

Problem: The container of Geranyl Formate is leaking.

Solution:

o Assess the Leak: Check if the container is damaged.

o Transfer: If safe to do so, transfer the contents to a new, properly labeled container.

o Storage: Store all containers in a cool, dry, and well-ventilated area, away from heat and
ignition sources.[2][4] Keep containers securely sealed.[4]

Quantitative Data Summary
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Property Value Reference
Molecular Formula C11H1802 [51[7]
Molecular Weight 182.26 g/mol [5]

Boiling Point 216 °C [1][5]

Flash Point 185.0 °F (85.0 °C) [2]

Vapor Pressure 0.05 mm Hg at 25 °C [2]

Density 0.915 g/cm3 at 20 °C [3]

Experimental Protocol: Synthesis of a Fragrance
Compound using Geranyl Formate

This protocol outlines a general procedure for using Geranyl Formate in a laboratory
synthesis. Note: This is a hypothetical example and must be adapted and reviewed by qualified
personnel before implementation.

» Reaction Setup:
o Ensure the reaction is performed in a fume hood with adequate ventilation.

o Assemble the necessary glassware (e.g., round-bottom flask, condenser) and ensure it is

dry.

o Charge the reaction vessel with the solvent and other reactants before adding Geranyl
Formate.

o Reagent Addition:

o Carefully measure the required amount of Geranyl Formate using a calibrated pipette or

syringe.

o Add the Geranyl Formate to the reaction mixture dropwise, while stirring, to control the
reaction rate and temperature.
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» Reaction Monitoring:

o Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC,
GC-MS).

e Work-up and Purification:
o Once the reaction is complete, quench the reaction mixture using appropriate procedures.
o Extract the product using a suitable solvent.
o Dry the organic layer and concentrate it under reduced pressure.
o Purify the crude product using column chromatography or distillation.
o Waste Disposal:

o All waste materials, including unused Geranyl Formate, solvents, and reaction
byproducts, must be disposed of as hazardous waste in accordance with local, state, and
federal regulations.[4]

Visual Guides

Caption: Experimental workflow for a typical synthesis using Geranyl Formate.
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Caption: Decision tree for responding to a Geranyl Formate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe handling and disposal procedures for Geranyl
formate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089782#safe-handling-and-disposal-procedures-for-
geranyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b089782?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6742278.htm
https://www.vigon.com/product/geranyl-formate-95/?doc=MSDS/502722_vigon_sds_us_english.pdf&namee=GeranylFormate95SDS
https://fr.cpachem.com/msds?num=SB58460&dnl=sd_-_Geranyl_formate_CAS_105-86-2_EC_203-339-4_%28SB58460%29_%28EU%29.pdf
https://datasheets.scbt.com/sc-295007.pdf
https://www.cdhfinechemical.com/images/product/msds/19_2048912264_GERANYLFORMATE-CASNO-105-86-2-MSDS.pdf
https://prod.adv-bio.com/SDS-US/1130sdsus.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Geranyl-formate
https://www.benchchem.com/product/b089782#safe-handling-and-disposal-procedures-for-geranyl-formate
https://www.benchchem.com/product/b089782#safe-handling-and-disposal-procedures-for-geranyl-formate
https://www.benchchem.com/product/b089782#safe-handling-and-disposal-procedures-for-geranyl-formate
https://www.benchchem.com/product/b089782#safe-handling-and-disposal-procedures-for-geranyl-formate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089782?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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